Technical Support Center: Enhancing the Oral Bioavailability of Delta-Tocotrienol

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest	
Compound Name:	*Tocotrienol*
CAS No.:	*6829-55-6*
Cat. No.:	*B1241368*

Get Quote

Welcome to the technical support center dedicated to advancing your research on delta-**tocotrienol**. This guide is designed for researchers, scientists, and drug development professionals actively working to overcome the challenges associated with the oral delivery of this promising lipophilic compound. Here, you will find in-depth troubleshooting guides, frequently asked questions, and detailed experimental protocols to support your formulation and analysis efforts. Our approach is rooted in scientific principles and practical, field-proven insights to help you navigate the complexities of enhancing the oral bioavailability of delta-**tocotrienol**.

Section 1: Foundational Knowledge & Initial Considerations

This section addresses the fundamental challenges and initial steps in working with delta-**tocotrienol**.

FAQ 1.1: Why is the oral bioavailability of delta-**tocotrienol** inherently low?

© 2026 BenchChem. All rights reserved.

The poor oral bioavailability of delta-**tocotrienol** stems from several of its intrinsic physicochemical and physiological properties:

- High Lipophilicity and Poor Aqueous Solubility: Delta-**tocotrienol** is a highly lipophilic molecule, making it practically insoluble in the aqueous environment of the gastrointestinal (GI) tract.[1] This poor solubility is a primary rate-limiting step for its absorption.[2]

- Dependence on Fat Intake: The absorption of **tocotrienol**s is significantly influenced by the presence of dietary fats.[2] Co-administration with a high-fat meal can enhance absorption by stimulating the secretion of bile salts and pancreatic enzymes, which aid in the emulsification and formation of mixed micelles necessary for transport across the intestinal lumen.[3]

- First-Pass Metabolism: Like many orally administered compounds, delta-**tocotrienol** is subject to first-pass metabolism in the liver, which can reduce the amount of active compound reaching systemic circulation. Lipid-based formulations can promote lymphatic transport, partially bypassing this initial metabolic breakdown.[4]

- Presence of Alpha-Tocopherol: Concomitant administration of alpha-tocopherol can competitively inhibit the absorption and transport of **tocotrienol**s, further reducing their bioavailability.[5]

FAQ 1.2: What are the primary strategies to improve the oral bioavailability of delta-tocotrienol?

The most effective and widely researched strategies focus on lipid-based drug delivery systems.[6] These systems aim to mimic the body's natural fat absorption mechanisms to enhance the solubilization and uptake of lipophilic compounds like delta-**tocotrienol**. Key approaches include:

- Self-Emulsifying Drug Delivery Systems (SEDDS): SEDDS are isotropic mixtures of oils, surfactants, and sometimes co-solvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the GI fluids.[7] This in-situ emulsification increases the surface area for absorption and maintains the drug in a solubilized state.[8]

© 2026 BenchChem. All rights reserved.

- Solid-SEDDS (S-SEDDS): To overcome the stability and handling challenges of liquid SEDDS, they can be converted into solid powders or granules by adsorbing them onto inert carriers.[1] S-SEDDS combine the bioavailability-enhancing properties of SEDDS with the advantages of solid dosage forms, such as improved stability and ease of manufacturing.[9]

- Nanoformulations: Reducing the particle size of the delivery system to the nanometer range can significantly increase the surface area-to-volume ratio, leading to enhanced dissolution and absorption.[10] This includes nanoemulsions, solid lipid nanoparticles (SLNs), and nanostructured lipid carriers (NLCs).

Below is a diagram illustrating the general mechanism of how SEDDS enhance the oral bioavailability of delta-**tocotrienol**.

© 2026 BenchChem. All rights reserved.


Formulation
SEDDS Formulation (Oil + Surfactant + Co-solvent)
Oral Administration
Gastrointestinal Tract
Aqueous GI Fluids
Self-emulsification
Fine Oil-in-Water Emulsion
Digestion by Lipases
Mixed Micelles
Passive Diffusion & Carrier-mediated Transport
Absorption
Intestinal Enterocytes
Lymphatic Transport (avoids first-pass effect)
Systemic Circulation



Click to download full resolution via product page

Caption: Workflow for constructing a pseudo-ternary phase diagram.

© 2026 BenchChem. All rights reserved.

Section 3: In Vitro Characterization & Troubleshooting

This section details the essential in vitro tests to characterize your delta-**tocotrienol** formulation and troubleshoot common issues.

Troubleshooting Guide 3.1: In Vitro Characterization Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent droplet size measurements	- Inadequate mixing during sample preparation.- Presence of air bubbles or dust in the sample.- Instrument calibration issues.	- Ensure thorough and consistent mixing before measurement.- Filter samples and use clean cuvettes.- Regularly calibrate the particle size analyzer with known standards.
Low drug release in dissolution studies	- Drug precipitation in the dissolution medium.- Inefficient emulsification.- Inappropriate dissolution medium.	- Incorporate precipitation inhibitors (e.g., HPMC) into the formulation.<[11]br>- Re-evaluate and optimize the SEDDS composition for better emulsification.- Use a dissolution medium that better mimics the in vivo environment (e.g., containing bile salts and lecithin).
Poor correlation between in vitro and in vivo data	- In vitro tests do not adequately mimic the complex physiological environment of the GI tract.	- Utilize more biorelevant in vitro models, such as in vitro lipolysis tests, which simulate the digestion process.<[12]br>- Combine in vitro data with in silico modeling to improve predictive accuracy.

© 2026 BenchChem. All rights reserved.

Experimental Protocol 3.1: In Vitro Lipolysis Testing

This test simulates the digestion of the lipid formulation in the small intestine to assess its ability to maintain the drug in a solubilized state.

Materials:

- Delta-**tocotrienol** SEDDS formulation
- Lipolysis medium (e.g., phosphate buffer pH 6.5 containing bile salts and phospholipids)
- Pancreatin solution (containing lipase)
- pH-stat titrator
- Thermostated reaction vessel
- Centrifuge
- HPLC system for drug quantification

Step-by-Step Procedure:

- Dispersion Phase:
  - Add the delta-**tocotrienol** SEDDS formulation to the pre-warmed (37°C) lipolysis medium in the reaction vessel.
  - Stir for a defined period (e.g., 10 minutes) to allow for emulsification.
- Digestion Phase:
  - Initiate lipolysis by adding the pancreatin solution.
  - Maintain the pH of the medium at 6.5 using the pH-stat titrator, which adds NaOH to neutralize the fatty acids released during digestion. The rate of NaOH addition is indicative of the rate of lipolysis.
  - Collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

© 2026 BenchChem. All rights reserved.

- Sample Processing:
  - Immediately add a lipase inhibitor to each sample to stop the digestion process.
  - Centrifuge the samples to separate the aqueous phase from any precipitated drug and undigested lipids.
- Analysis:
  - Analyze the supernatant (aqueous phase) for the concentration of dissolved delta-**tocotrienol** using a validated HPLC method.

Section 4: Preclinical Evaluation & Troubleshooting

This section covers in vitro cell-based assays and in vivo animal studies for evaluating the oral bioavailability of your delta-**tocotrienol** formulation.

Troubleshooting Guide 4.1: Caco-2 Permeability Assay Issues

© 2026 BenchChem. All rights reserved.

Problem	Potential Cause(s)	Recommended Solution(s)
Low TEER (Transepithelial Electrical Resistance) values	- Incomplete cell monolayer formation.- Cell toxicity caused by the formulation.- Mechanical damage to the monolayer during handling.	- Allow sufficient time for Caco-2 cells to differentiate and form tight junctions (typically 21 days).- Assess the cytotoxicity of the formulation on Caco-2 cells prior to the permeability assay.- Handle the cell culture plates with care to avoid disrupting the monolayer.
High variability in permeability results	- Inconsistent cell monolayer integrity.- Variations in donor and receiver compartment volumes.- Inaccurate quantification of the drug.	- Use monolayers with consistent TEER values for the experiments.- Precisely measure and control the volumes in the apical and basolateral compartments.- Ensure the analytical method for drug quantification is validated and accurate.
Poor cell adhesion	- Suboptimal culture medium (e.g., incorrect FBS concentration).- Alkaline pH of the culture medium.	- Ensure the fetal bovine serum (FBS) concentration is appropriate (typically 10-20% for Caco-2 cells).<[13]br>- Monitor and adjust the pH of the culture medium as needed. [13]

Experimental Protocol 4.1: Caco-2 Cell Permeability Assay

This assay is widely used to predict the intestinal absorption of drug candidates.

Materials:

- Caco-2 cells

© 2026 BenchChem. All rights reserved.

- Cell culture medium and supplements
- Transwell® inserts
- Transport buffer (e.g., Hank's Balanced Salt Solution with HEPES)
- TEER meter
- Validated analytical method for delta-**tocotrienol** quantification (e.g., HPLC-UV or LC-MS/MS)

Step-by-Step Procedure:

- Cell Seeding and Culture:
  - Seed Caco-2 cells onto the Transwell® inserts at an appropriate density.
  - Culture the cells for 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions. Change the culture medium every 2-3 days.
- Monolayer Integrity Check:
  - Measure the TEER of the cell monolayers. Only use monolayers with TEER values within the acceptable range for your laboratory (typically >200 Ω·cm²).
- Permeability Study:
  - Wash the cell monolayers with pre-warmed transport buffer.
  - Add the delta-**tocotrienol** formulation (dissolved in transport buffer) to the apical (donor) compartment.
  - Add fresh transport buffer to the basolateral (receiver) compartment.
  - Incubate at 37°C with gentle shaking.
  - Collect samples from the basolateral compartment at specified time intervals (e.g., 30, 60, 90, 120 minutes).

© 2026 BenchChem. All rights reserved.

- To study efflux, add the formulation to the basolateral compartment and sample from the apical compartment.

- Analysis:
  - Quantify the concentration of delta-**tocotrienol** in the collected samples using a validated analytical method.
  - Calculate the apparent permeability coefficient (Papp).

FAQ 4.1: What are the key considerations for in vivo bioavailability studies in animal models?

- Animal Model Selection: Sprague-Dawley rats are commonly used for oral bioavailability studies of **tocotrienol**s due to their well-characterized GI physiology. [3]* Dosing: Oral gavage is the standard method for administering formulations to rats. The dose should be carefully selected based on preclinical efficacy and toxicity data.

- Blood Sampling: Blood samples are typically collected via cannulation of the jugular vein at predetermined time points post-dosing. [14]* Pharmacokinetic Analysis: Plasma concentrations of delta-**tocotrienol** are determined using a validated analytical method (e.g., HPLC or LC-MS/MS), and key pharmacokinetic parameters (Cmax, Tmax, AUC) are calculated.

- Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Experimental Protocol 4.2: Quantification of Delta-Tocotrienol in Rat Plasma by HPLC

Materials:

- Rat plasma samples
- Internal standard (e.g., alpha-tocopherol or a synthetic analog)
- Extraction solvent (e.g., hexane or a mixture of hexane and ethanol)

© 2026 BenchChem. All rights reserved.

- HPLC system with a fluorescence or UV detector
- Normal-phase or reverse-phase HPLC column

Step-by-Step Procedure:

- Sample Preparation:
  - Thaw frozen plasma samples.
  - To a known volume of plasma, add the internal standard.
  - Perform liquid-liquid extraction by adding the extraction solvent and vortexing vigorously.
  - Centrifuge to separate the organic and aqueous layers.
  - Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.
  - Reconstitute the dried extract in the mobile phase.
- HPLC Analysis:
  - Inject the reconstituted sample onto the HPLC system.
  - Separate the **tocotrienol**s using an appropriate mobile phase and column.
  - Detect and quantify delta-**tocotrienol** based on its retention time and peak area relative to the internal standard. [15][16]
- Method Validation:
  - The analytical method should be validated for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.

Section 5: Data Interpretation & Next Steps

This final section provides insights into interpreting your experimental results and planning future work.

© 2026 BenchChem. All rights reserved.

FAQ 5.1: How do I interpret the results from my in vitro and in vivo studies?

A successful delta-**tocotrienol** formulation will exhibit the following characteristics:

- Efficient self-emulsification: Forms a fine, stable emulsion with a small droplet size upon dilution in aqueous media.
- High drug loading and stability: Maintains delta-**tocotrienol** in a solubilized state without precipitation over time.
- Enhanced in vitro release: Shows significantly improved dissolution of delta-**tocotrienol** compared to the unformulated compound.
- Increased in vitro permeability: Demonstrates a higher Papp value in Caco-2 cell assays compared to the control.
- Improved in vivo bioavailability: Results in a higher plasma AUC and Cmax in animal studies compared to a simple oil solution of delta-**tocotrienol**.

FAQ 5.2: What are the next steps after successful preclinical development?

- Scale-up and Manufacturing: Develop a scalable and reproducible manufacturing process for your optimized formulation. Challenges in scaling up SEDDS production need to be addressed to ensure batch-to-batch consistency. [17]* Stability Studies: Conduct long-term stability studies under various conditions to establish the shelf-life of the final product.
- Toxicology Studies: Perform comprehensive toxicology studies to ensure the safety of the formulation and its excipients.
- Clinical Trials: Design and conduct well-controlled clinical trials to evaluate the safety and efficacy of the delta-**tocotrienol** formulation in humans.

By systematically addressing the challenges of formulation, characterization, and preclinical evaluation, researchers can significantly improve the oral bioavailability of delta-**tocotrienol**, unlocking its full therapeutic potential.

© 2026 BenchChem. All rights reserved.

References

- Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Characterization, Applications, and Future Trends. (n.d.). MDPI. Retrieved February 7, 2026, from [Link]
- Formulation and processing of solid self-emulsifying drug delivery systems (HME S-SEDDS). (n.d.). PubMed Central. Retrieved February 7, 2026, from [Link]
- Self-Emulsifying Drug Delivery Systems. (n.d.). Pharmaceutical Technology. Retrieved February 7, 2026, from [Link]
- SELF EMULSIFYING DRUG DELIVERY SYSTEMS - AN OVERVIEW. (2023, February 17). AVESIS. Retrieved February 7, 2026, from [Link]
- Self Emulsifying Drug Delivery System For Improved Oral Delivery Of Lipophilic Drugs. (n.d.). Retrieved February 7, 2026, from [Link]
- SELF-EMULSIFYING DRUG DELIVERY SYSTEMS (SEDDS): EXCIPIENT SELECTION, FORMULA- TION AND CHARACTERIZATION. (2020, July 8). Journal of IMAB. Retrieved February 7, 2026, from [Link]
- Simple and effective design of SEDDS formulations. (2020, December 7). YouTube. Retrieved February 7, 2026, from [Link]
- Advances In Sedds: Overcoming Challenges in Drug Delivery. (n.d.). Retrieved February 7, 2026, from [Link]
- Self-emulsifying drug delivery systems (SEDDS) for improved oral delivery of lipophilic drugs (J). (2026, January 12). ResearchGate. Retrieved February 7, 2026, from [Link]
- Strategies to Enhance the Solubility and Bioavailability of **Tocotrienol**s Using Self-Emulsifying Drug Delivery System. (2023, October 3). PubMed Central. Retrieved February 7, 2026, from [Link]
- The Advancement of In Vitro Lipolysis: Two-Step Flow-Through Method for the Evaluation of Lipid-Based Drug Delivery Systems. (2025, April 23). NIH. Retrieved February 7, 2026, from

© 2026 BenchChem. All rights reserved.

[Link]

- Validation of a HPLC/FLD Method for Quantification of **Tocotrienol**s in Human Plasma. (2015, October 28). NIH. Retrieved February 7, 2026, from [Link]
- Pseudoternary phase diagram construction. (2017, October 22). Protocols.io. Retrieved February 7, 2026, from [Link]
- Development, in vitro and in vivo evaluation of a self-emulsifying drug delivery system (SEDDS) for oral enoxaparin administration | Request PDF. (2025, November 27). ResearchGate. Retrieved February 7, 2026, from [Link]
- Formulation and In Vivo Evaluation of a Solid Self-Emulsifying Drug Delivery System Using Oily Liquid **Tocotrienol**s as Model Active Substance. (2021, October 25). PubMed. Retrieved February 7, 2026, from [Link]
- Investigation of Self-Emulsifying Drug-Delivery System Interaction with a Biomimetic Membrane under Conditions Relevant to. (2021, August 11). Diva Portal. Retrieved February 7, 2026, from [Link]
- Analysis of Tocopherols and **Tocotrienol**s by HPLC. (2019, July 23). AOCS. Retrieved February 7, 2026, from [Link]
- Pseudo ternary phase diagrams: a practical approach for the area and centroid calculation of stable microemulsion regions. (2020, September 17). DergiPark. Retrieved February 7, 2026, from [Link]
- Caco-2 Permeability Assay. (n.d.). Evotec. Retrieved February 7, 2026, from [Link]
- Full article: Scaling climate resilient seed systems through SMEs in Eastern and Southern Africa: challenges and opportunities. (n.d.). Retrieved February 7, 2026, from [Link]
- Construction of Pseudoternary Phase Diagram and its Evaluation: Development of Self-dispersible Oral Formulation. (2025, August 7). ResearchGate. Retrieved February 7, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- (A) In vitro lipolysis profiles of SEDDS showing the amounts of ionized... (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]
- The Critical Role of Excipients in Enhancing Drug Absorption. (2024, July 30). ChemIntel360. Retrieved February 7, 2026, from [Link]
- Self-emulsifying drug delivery systems (SEDDS) for improved oral delivery of lipophilic drugs. (n.d.). PubMed. Retrieved February 7, 2026, from [Link]
- Development, in vitro and in vivo evaluation of a self-emulsifying drug delivery system (SEDDS) for oral enoxaparin administration. (n.d.). DOI. Retrieved February 7, 2026, from [Link]
- Caco-2 Cell Growth Essentials: Traits and Troubleshooting Tips. (2024, March 11). Procell. Retrieved February 7, 2026, from [Link]
- Development and Validation of a Sensitive LC/MS/MS Method for the Determination of γ-**Tocotrienol** in Rat Plasma: Application to Pharmacokinetic Studies. (2014, January 1). PubMed Central. Retrieved February 7, 2026, from [Link]
- Challenges and Opportunities in the Seed Delivery, Scaling, and Extension Strategies for Smallholders in South Asia | Request PDF. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]
- The Role of Pharma Excipients in Enhancing Drug Stability and Absorption. (2023, October 31). Colorcon. Retrieved February 7, 2026, from [Link]
- Lipolysis-Permeation Setup for Simultaneous Study of Digestion and Absorption in Vitro. (2019, January 10). ACS Publications. Retrieved February 7, 2026, from [Link]
- DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. (n.d.). JRC Big Data Analytics Platform. Retrieved February 7, 2026, from [Link]
- Pseudo ternary phase diagrams: a practical approach for the area and centroid calculation of stable microemulsion regions. (2021, April 30). Istanbul University Press. Retrieved February 7, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- Key Challenges of Seed Management Company & it's Solution. (2024, August 21). Folio3 AgTech. Retrieved February 7, 2026, from [Link]
- (PDF) Validated RP-HPLC Method for Simultaneous Determination of Tocopherols and **Tocotrienol**s in Whole Grain Barley Using Matrix Solid-Phase Dispersion. (2025, August 6). ResearchGate. Retrieved February 7, 2026, from [Link]
- How to tackle the challenges for seed system changes? (2019, June 28). Retrieved February 7, 2026, from [Link]
- In vitro lipolysis test. (n.d.). Gattefossé. Retrieved February 7, 2026, from [Link]
- Effectiveness of **Tocotrienol**-Rich Fraction in Older Adults: Protocol for a Randomized, Double-Blind, Placebo-Controlled Trial. (2025, September 23). Retrieved February 7, 2026, from [Link]
- Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. (2023, October 24). PubMed Central. Retrieved February 7, 2026, from [Link]
- In vitro and in vivo correlation for lipid-based formulations: Current status and future perspectives. (n.d.). PubMed Central. Retrieved February 7, 2026, from [Link]
- (PDF) Pseudo ternary phase diagrams: a practical approach for the area and centroid calculation of stable microemulsion regions. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]
- In vitro and in vivo performance of supersaturable self-nanoemulsifying system of trans-resveratrol. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]
- Shifting Perspectives on the Role of **Tocotrienol** vs. Tocopherol in Brain Health: A Scoping Review. (n.d.). MDPI. Retrieved February 7, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Formulation and processing of solid self-emulsifying drug delivery systems (HME S-SEDDS): A single-step manufacturing process via hot-melt extrusion technology through response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
- 2. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
- 3. Strategies to Enhance the Solubility and Bioavailability of Tocotrienols Using Self-Emulsifying Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Self-Emulsifying Drug Delivery System (SEDDS): Enhancing the Oral Absorption of Lipophilic Compounds - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 5. pharmaexcipients.com [pharmaexcipients.com]
- 6. pharmaexcipients.com [pharmaexcipients.com]
- 7. Self-emulsifying drug delivery systems (SEDDS) for improved oral delivery of lipophilic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Formulation and In Vivo Evaluation of a Solid Self-Emulsifying Drug Delivery System Using Oily Liquid Tocotrienols as Model Active Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. mdpi.com [mdpi.com]
- 11. researchgate.net [researchgate.net]
- 12. In vitro and in vivo correlation for lipid-based formulations: Current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Caco-2 Cell Growth Essentials: Traits and Troubleshooting Tips [procellsystem.com]
- 14. Development and Validation of a Sensitive LC/MS/MS Method for the Determination of γ-Tocotrienol in Rat Plasma: Application to Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Validation of a HPLC/FLD Method for Quantification of Tocotrienols in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
- 16. aocs.org [aocs.org]
- 17. ijpsjournal.com [ijpsjournal.com]
- To cite this document: BenchChem. [Technical Support Center: Enhancing the Oral Bioavailability of Delta-Tocotrienol]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved.

[https://www.benchchem.com/product/b1241368/docs#technical-support-center-enhancing-the-oral-bioavailability-of-delta-tocotrienol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.